Cas no 7404-81-1 ( )

structure
Chemical and Physical Properties
Names and Identifiers
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- 5,9-dinitrotridecane-2,12-dione
- 7404-81-1
- DTXSID10323136
- NSC-403130
- NSC403130
-
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- Inchi: InChI=1S/C13H22N2O6/c1-10(16)6-8-12(14(18)19)4-3-5-13(15(20)21)9-7-11(2)17/h12-13H,3-9H2,1-2H3
- InChI Key: UFIRUAZYPUGOBZ-UHFFFAOYSA-N
- SMILES: CC(=O)CCC(CCCC(CCC(=O)C)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 302.14786
- Monoisotopic Mass: 302.148
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 10
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 126Ų
- XLogP3: 1
Experimental Properties
- Density: 1.146
- Boiling Point: 490.5°C at 760 mmHg
- Flash Point: 230.8°C
- Refractive Index: 1.475
- PSA: 120.42
- LogP: 3.23210
Related Literature
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1. Boronic acid liposomes for cellular delivery and content release driven by carbohydrate binding†‡Xiaoyu Zhang,Daiane S. Alves,Jinchao Lou,Shelby D. Hill,Francisco N. Barrera,Michael D. Best Chem. Commun., 2018,54, 6169-6172
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Zheng-Han Guo,Ling-Li Zhou,Dong-Sheng Pan,Sai Huang,Jin-Kun Li,Jun-Ling Song New J. Chem., 2021,45, 11845-11851
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4. Book reviews
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Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
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